Cas no 1289168-61-1 (6-Chloro-2-(methylamino)pyridine-3-carbaldehyde)

6-Chloro-2-(methylamino)pyridine-3-carbaldehyde is a versatile intermediate in organic synthesis, particularly valuable for constructing heterocyclic compounds. Its reactive aldehyde group and chloro-substituted pyridine core enable selective functionalization, making it useful in pharmaceutical and agrochemical applications. The methylamino group enhances solubility and reactivity, facilitating further derivatization. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure allows for precise incorporation into complex molecular frameworks, supporting the development of bioactive molecules. Suitable for cross-coupling reactions and nucleophilic substitutions, it serves as a key building block in medicinal chemistry and material science research.
6-Chloro-2-(methylamino)pyridine-3-carbaldehyde structure
1289168-61-1 structure
Product Name:6-Chloro-2-(methylamino)pyridine-3-carbaldehyde
CAS No:1289168-61-1
MF:C7H7ClN2O
MW:170.59628033638
MDL:MFCD29124716
CID:5686384
PubChem ID:131622086
Update Time:2025-06-07

6-Chloro-2-(methylamino)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1289168-61-1
    • EN300-21650218
    • 6-chloro-2-(methylamino)pyridine-3-carbaldehyde
    • 3-Pyridinecarboxaldehyde, 6-chloro-2-(methylamino)-
    • 6-Chloro-2-(methylamino)pyridine-3-carbaldehyde
    • MDL: MFCD29124716
    • Inchi: 1S/C7H7ClN2O/c1-9-7-5(4-11)2-3-6(8)10-7/h2-4H,1H3,(H,9,10)
    • InChI Key: RVFHZHIJQDSGTK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=O)C(=N1)NC

Computed Properties

  • Exact Mass: 170.0246905g/mol
  • Monoisotopic Mass: 170.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • Density: 1.356±0.06 g/cm3(Predicted)
  • Boiling Point: 327.5±42.0 °C(Predicted)
  • pka: 1.47±0.10(Predicted)

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